2-[Methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid

• IUPAC Name: 2-[methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid
• InChI: InChI=1S/C13H16F3NO2/c1-3-11(12(18)19)17(2)8-9-6-4-5-7-10(9)13(14,15)16/h4-7,11H,3,8H2,1-2H3,(H,18,19)
• InChI Key: IVVXMQOZLSFPFU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)CC1=CC=CC=C1C(F)(F)F
• Molecular Formula: C13H16F3NO2
• Molecular Weight: 275.27 g/mol

Description

2-[Methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid, commonly known as MTFB, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It is a non-steroidal compound that has the potential to increase muscle mass and bone density, making it a promising candidate for the treatment of muscle wasting and osteoporosis.

Mechanism of Action

MTFB works by selectively binding to androgen receptors in skeletal muscle and bone tissue, leading to increased protein synthesis and bone mineral density. It has a high affinity for androgen receptors and is selective for skeletal muscle and bone tissue, which reduces the potential for side effects commonly associated with anabolic steroids.
Biochemical and Physiological Effects:
MTFB has been shown to increase muscle mass and bone density in animal models, with no significant adverse effects on the prostate or other organs. It has also been shown to improve physical performance and reduce muscle fatigue in animal models. MTFB has a long half-life, which makes it an attractive candidate for clinical use.

Advantages and Limitations for Lab Experiments

MTFB has several advantages over traditional anabolic steroids, including its selective tissue targeting, lack of significant adverse effects on the prostate or other organs, and long half-life. However, MTFB is still in the early stages of development, and more research is needed to determine its safety and efficacy in humans.

Future Directions

Future research on MTFB should focus on its safety and efficacy in humans, as well as its potential applications in the treatment of muscle wasting, osteoporosis, and neurodegenerative diseases. Other potential applications of MTFB include its use as a performance-enhancing drug in athletics and its potential as a treatment for age-related muscle loss. Further studies are needed to determine the optimal dosage and administration of MTFB and to assess its long-term safety and efficacy.

Synthesis Methods

The synthesis of MTFB involves several steps, including the reaction of 2-(trifluoromethyl)benzylamine with methyl 2-bromo-3-oxobutanoate, followed by reduction with sodium borohydride to yield the final product. The purity and yield of MTFB can be improved by using high-performance liquid chromatography (HPLC) and recrystallization techniques.

Scientific Research Applications

MTFB has been extensively studied for its potential therapeutic applications in the treatment of muscle wasting and osteoporosis. Several studies have shown that MTFB has anabolic effects on skeletal muscle and bone tissue, which could lead to increased muscle mass and bone density. MTFB has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.